3-(4-(4-fluorophenyl)piperazine-1-carbonyl)-1-methyl-1,8-naphthyridin-2(1H)-one

• IUPAC Name: 3-[4-(4-fluorophenyl)piperazine-1-carbonyl]-1-methyl-1,8-naphthyridin-2-one
• InChI: InChI=1S/C20H19FN4O2/c1-23-18-14(3-2-8-22-18)13-17(19(23)26)20(27)25-11-9-24(10-12-25)16-6-4-15(21)5-7-16/h2-8,13H,9-12H2,1H3
• InChI Key: SWIQYNDMIJHYRY-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC=N2)C=C(C1=O)C(=O)N3CCN(CC3)C4=CC=C(C=C4)F
• Molecular Formula: C20H19FN4O2
• Molecular Weight: 366.4 g/mol
• CAS No.: 899980-68-8

Description

The compound 3-(4-(4-fluorophenyl)piperazine-1-carbonyl)-1-methyl-1,8-naphthyridin-2(1H)-one features a 1,8-naphthyridin-2-one core substituted with a methyl group at the 1-position and a piperazine-1-carbonyl moiety at the 3-position. The piperazine ring is further functionalized with a 4-fluorophenyl group. This structure combines a heteroaromatic scaffold with a fluorinated phenyl-piperazine chain, which is often associated with enhanced pharmacokinetic properties and receptor-binding specificity.

Biological Activity

3-(4-(4-fluorophenyl)piperazine-1-carbonyl)-1-methyl-1,8-naphthyridin-2(1H)-one is a complex organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This compound is a derivative of naphthyridine and piperazine, which are known for their diverse pharmacological properties, including anticancer, antimicrobial, and neuropharmacological effects.

Chemical Structure and Properties

The molecular formula of this compound is $C_{22}H_{22}FN_{3}O_{2}$ with a molecular weight of 393.43 g/mol. The structure includes a piperazine moiety that is often associated with various biological activities, particularly in the context of central nervous system (CNS) disorders and cancer therapies.

Anticancer Activity

Recent studies have highlighted the compound's potential as a poly(ADP-ribose) polymerase (PARP) inhibitor , which is crucial in cancer therapy. PARP inhibitors are known to induce cell death in cancer cells, particularly those with deficiencies in DNA repair mechanisms. For instance, Olaparib, a well-known PARP inhibitor, has shown significant efficacy against ATM-deficient tumors . The compound has been identified as an impurity of Olaparib and may share similar mechanisms of action.

Table 1: Anticancer Activity Data

Compound Name	Mechanism of Action	IC50 (µM)	Reference
3-(4-(4-fluorophenyl)piperazine-1-carbonyl)-1-methyl-1,8-naphthyridin-2(1H)-one	PARP Inhibition	TBD
Olaparib	PARP Inhibition	< 0.5

Neuropharmacological Effects

The piperazine structure is often linked to neuropharmacological effects. Compounds containing piperazine derivatives have been evaluated for their inhibitory effects on monoamine oxidase (MAO), an enzyme involved in the metabolism of neurotransmitters. Studies have shown that modifications to the piperazine ring can significantly enhance inhibitory potency against MAO-A and MAO-B .

Table 2: MAO Inhibition Data

Compound	MAO-A IC50 (µM)	MAO-B IC50 (µM)	Reference
Piperazine Derivative A	0.013	0.039
Piperazine Derivative B	TBD	TBD

Case Studies

Several case studies have explored the biological activity of similar compounds:

• Case Study on PARP Inhibitors : Research indicates that compounds with structural similarities to our target compound exhibit enhanced cytotoxicity against cancer cell lines, particularly those resistant to conventional therapies. The study also emphasizes the role of fluorine substitution in increasing binding affinity to the PARP enzyme .
• Neuropharmacology : A study focused on piperazine derivatives demonstrated significant antidepressant-like effects in animal models, suggesting that modifications to the piperazine structure can lead to improved pharmacological profiles .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues in the 1,8-Naphthyridinone Family

Compound 5a10 : 1-(4-Chlorobenzyl)-3-(4-methylpiperazine-1-carbonyl)-1,8-naphthyridin-4(1H)-one

• Core Structure : 1,8-Naphthyridin-4(1H)-one (vs. 2(1H)-one in the target compound).
• Substituents :
  • Position 1: 4-Chlorobenzyl (vs. methyl in the target).
  • Position 3: 4-Methylpiperazine-1-carbonyl (vs. 4-fluorophenyl-piperazine-1-carbonyl).
• Properties :
  • Melting point: 181–183°C.
  • Molecular weight: 396.87 g/mol.
  • Yield: 55.10%.
• Significance : The chlorobenzyl group may enhance lipophilicity, while the methylpiperazine substitution likely reduces steric hindrance compared to the bulkier fluorophenyl group in the target compound. These differences could influence solubility and receptor affinity .

Compound 33 : 1-(3-Chloro-2-fluorobenzyl)-4-oxo-7-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid

• Core Structure : 1,4-Dihydro-1,8-naphthyridine-4-one with a carboxylic acid group at position 3.
• Substituents :
  • Position 1: 3-Chloro-2-fluorobenzyl.
  • Position 7: Trifluoromethylphenyl-piperazine.
• Properties :
  • Melting point: 210–212°C.
  • Molecular weight: 583.93 g/mol.
• Significance : The trifluoromethylphenyl group enhances metabolic stability, while the carboxylic acid improves aqueous solubility. These features contrast with the target compound’s neutral 3-carbonyl group and fluorophenyl substitution .

Piperazine-Containing Analogues

Pruvanserin Hydrochloride : 7-{4-[2-(4-Fluorophenyl)ethyl]piperazine-1-carbonyl}-1H-indole-3-carbonitrile hydrochloride

• Core Structure : Indole-3-carbonitrile with a piperazine-1-carbonyl group.
• Substituents :
  • Piperazine linked to a 2-(4-fluorophenyl)ethyl chain (vs. direct 4-fluorophenyl in the target).
• Therapeutic Use : CNS disorders (insomnia, depression).

Flezurafenib : 5-({(3S)-3-[4-(4-Fluorophenyl)-1H-imidazol-2-yl]-3,4-dihydro-2H-1-benzopyran-6-yl}oxy)-3,4-dihydro-1,8-naphthyridin-2(1H)-one

• Core Structure : 3,4-Dihydro-1,8-naphthyridin-2(1H)-one fused with a benzopyran group.
• Substituents :
  • Position 5: Benzopyran-imidazole-fluorophenyl chain.
• Therapeutic Use : Raf kinase inhibitor (antineoplastic).
• Significance : The extended benzopyran-imidazole substituent confers kinase inhibitory activity, while the target compound’s simpler piperazine-carbonyl group may prioritize CNS targets .

Fluorophenyl-Substituted Analogues

Chalcone Derivatives : (E)-1-(4-Fluorophenyl)-3-phenylprop-2-en-1-one

• Core Structure : Chalcone (α,β-unsaturated ketone).
• Substituents :
  • Fluorophenyl at position 1.
• Structural Insight: Dihedral angles between fluorophenyl and central rings range from 7.14° to 56.26°, suggesting variable planarity. This conformational flexibility contrasts with the rigid naphthyridinone core of the target compound .

Comparative Data Table

Compound Name	Core Structure	Key Substituents	Molecular Weight (g/mol)	Melting Point (°C)	Biological Activity	Reference
Target Compound	1,8-Naphthyridin-2(1H)-one	1-Methyl, 3-(4-fluorophenyl-piperazine-carbonyl)	395.41 (calc.)	N/A	Hypothetical CNS/Kinase	–
5a10	1,8-Naphthyridin-4(1H)-one	1-(4-Chlorobenzyl), 3-(4-methylpiperazine)	396.87	181–183	Undisclosed
Pruvanserin HCl	Indole-3-carbonitrile	4-[2-(4-Fluorophenyl)ethyl]-piperazine	412.89	N/A	CNS Disorders
Flezurafenib	Dihydro-naphthyridinone	Benzopyran-imidazole-fluorophenyl	541.55 (calc.)	N/A	Antineoplastic (Raf kinase)
Compound 33	1,8-Naphthyridine-3-acid	3-Carboxylic acid, trifluoromethylphenyl-piperazine	583.93	210–212	Undisclosed

Key Findings and Implications

Piperazine Substitution : Direct fluorophenyl attachment (target) vs. ethyl-fluorophenyl (Pruvanserin) alters conformational dynamics and receptor interactions.

Therapeutic Potential: Structural parallels to Flezurafenib suggest kinase inhibition, while Pruvanserin-like features hint at CNS applications.

This analysis underscores the importance of substituent engineering in balancing solubility, metabolic stability, and target affinity. Further studies on the target compound’s crystallography (using SHELX ) and in vitro activity are warranted.